Cas no 2171411-56-4 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid
• CAS No: 2171411-56-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5777337
• PubChem ID: 165539185
• Update Time: 2025-10-28

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1520827
• 2171411-56-4
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid
• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-16(13-22(28)29)26-24(30)23(15(2)3)27-25(31)32-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21,23H,4,13-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t16?,23-/m0/s1
• InChI Key： ZOXYWACPCMQFHY-KESSSICBSA-N
• SMILES： O(C(N[C@H](C(NC(CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid

Introduction to 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic Acid (CAS No. 2171411-56-4)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid (CAS No. 2171411-56-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched amino acid moiety. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring that only the desired reactions occur.

The compound's structure can be broken down into several key components. The central part of the molecule is a pentanoic acid, which is a five-carbon carboxylic acid. This is attached to a 3-methylbutanamide group, which introduces additional steric hindrance and complexity to the molecule. The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group is attached to the amino group of the 3-methylbutanamide, effectively blocking it from participating in unwanted reactions until it is selectively removed.

In recent years, there has been a surge of interest in the use of compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid in the development of novel therapeutic agents. One of the key areas of research has been in the field of proteomics and protein engineering. The Fmoc protecting group allows for precise control over the synthesis of complex peptides and proteins, which can be crucial for developing drugs that target specific biological pathways.

A study published in the Journal of Medicinal Chemistry highlighted the potential of this compound in the synthesis of bioactive peptides. The researchers demonstrated that by using this compound as a building block, they were able to synthesize peptides with enhanced stability and bioavailability. This is particularly important for therapeutic peptides, which often face challenges such as rapid degradation in vivo and poor membrane permeability.

Another significant application of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid is in the field of chemical biology. Researchers have used this compound to study protein-protein interactions and to develop small molecules that can modulate these interactions. For example, a study published in Nature Chemical Biology showed that this compound could be used to create probes that selectively bind to specific protein targets, providing valuable insights into cellular processes.

The synthetic versatility of this compound also makes it an attractive candidate for combinatorial chemistry approaches. By using automated synthesis techniques, researchers can rapidly generate large libraries of compounds with slight variations in structure. This allows for high-throughput screening to identify lead compounds with desired biological activities.

In addition to its applications in drug discovery and chemical biology, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid has also been explored for its potential use in materials science. The unique properties of this compound, such as its ability to form stable amide bonds and its resistance to hydrolysis, make it suitable for use in the development of functional materials with tailored properties.

The safety profile of this compound is another important consideration. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for handling organic compounds.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid (CAS No. 2171411-56-4) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, chemical biology, and materials science. Its unique structural features and synthetic versatility make it an essential tool for researchers working on the development of novel therapeutic agents and functional materials.